Cas no 562106-12-1 (Benzonitrile, 4-(dimethylamino)-3-methoxy-)

Benzonitrile, 4-(dimethylamino)-3-methoxy- structure
562106-12-1 structure
Product Name:Benzonitrile, 4-(dimethylamino)-3-methoxy-
CAS No:562106-12-1
MF:C10H12N2O
MW:176.215082168579
CID:1597254
Update Time:2024-08-30

Benzonitrile, 4-(dimethylamino)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(dimethylamino)-3-methoxy-
    • Inchi: 1S/C10H12N2O/c1-12(2)9-5-4-8(7-11)6-10(9)13-3/h4-6H,1-3H3
    • InChI Key: RETJGHQFWYTBRZ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(N(C)C)C(OC)=C1

Computed Properties

  • Exact Mass: 176.09506

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 308.1±27.0 °C(Predicted)
  • PSA: 36.26
  • pka: 2.46±0.30(Predicted)

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